Cas no 7324-84-7 ((2E)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide)

• Product Name: (2E)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide
• CAS No: 7324-84-7
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 575604
• PubChem ID: 720193
• Update Time: 2025-11-02

(2E)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,2-cyano-3-(4-methoxyphenyl)-
• 2-cyano-3-(4-methoxyphenyl)prop-2-enamide
• 2-(4-Methoxybenzylidene)-2-cyanoacetic acid ethyl ester
• 2-Cyan-3-(4-methoxy-phenyl)-
• 2-cyano-3-(4-methoxyphenyl)-2-propenoic acid ethyl ester
• 2-cyano-3-(4-methoxy-phenyl)-acrylic acid amide
• 2-cyano-3-(4-methoxy-phenyl)-acrylic acid ethyl ester
• 3-(4-methoxyphenyl)-2-cyanopropenamide
• ethyl 2-cyano-3-(4-methoxy)phenyl-2-propenoate
• ethyl 2-cyano-3-(4-methoxyphenyl)-2-propenoate
• ethyl 2-cyano-3-(4-methoxyphenyl)-prop-2-enecarboxylate
• CHEMBL1927355
• (2E)-2-Cyano-3-(4-methoxyphenyl)-2-propenamide
• SUCNFHGGPRWDID-RMKNXTFCSA-N
• NSC98335
• 7324-84-7
• (2E)-2-Cyano-3-(4-methoxyphenyl)-2-propenamide #
• (2E)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide
• Propenamide, 2-cyano-3-(4-methoxyphenyl)-
• (e)-2-cyano-3-(4-methoxyphenyl)acrylamide
• AKOS000359154
• (E)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide
• SCHEMBL22259767
• Cinnamamide, .alpha.-cyano-p-methoxy-
• NSC-98335
• p-MPCPA
• NSC826732
• NSC-826732
• 2-cyano-3-(4-methoxyphenyl)-2-propenamide

• Inchi： 1S/C11H10N2O2/c1-15-10-4-2-8(3-5-10)6-9(7-12)11(13)14/h2-6H,1H3,(H2,13,14)/b9-6+
• InChI Key： SUCNFHGGPRWDID-RMKNXTFCSA-N
• SMILES： O(C)C1C=CC(/C=C(\C#N)/C(N)=O)=CC=1

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.11
• LogP: 1.78778

Additional information on (2E)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide

Recent Advances in the Study of (2E)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide (CAS: 7324-84-7)

The compound (2E)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide, with the CAS number 7324-84-7, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its cyano and methoxyphenyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activities, particularly in the context of cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (2E)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide, highlighting its efficient production via a Knoevenagel condensation reaction. The study emphasized the compound's stability and scalability, making it a viable candidate for further pharmaceutical development. Additionally, the research identified optimal conditions for yield maximization, which could facilitate large-scale production.

In terms of biological activity, a recent preprint on bioRxiv investigated the compound's inhibitory effects on protein kinases involved in cancer progression. The results demonstrated that (2E)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide effectively targets the ATP-binding site of specific kinases, leading to reduced proliferation of cancer cells in vitro. These findings suggest its potential as a lead compound for kinase inhibitor development, with ongoing studies exploring its efficacy in animal models.

Another significant development comes from a 2024 study in ACS Chemical Biology, which examined the anti-inflammatory properties of this compound. The research revealed that (2E)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide modulates the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. This mechanism positions the compound as a potential therapeutic agent for chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of (2E)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide. A recent review in Drug Discovery Today highlighted the need for further studies on its bioavailability and metabolic stability. Researchers are currently exploring structural modifications to enhance its drug-like properties while retaining its biological activity.

In conclusion, (2E)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide (CAS: 7324-84-7) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to elucidate its full mechanistic profile and optimize its properties for clinical translation. The compound's dual activity in oncology and inflammation underscores its value as a multidisciplinary research target in chemical biology and drug discovery.